Cas no 717865-21-9 (2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide
• CAS No: 717865-21-9
• MF: C₁₆H₁₄ClNO₄
• MW: 319.739663600922
• CID: 6783990
• PubChem ID: 2302035
• Update Time: 2025-06-22

2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide
• BBL035375
• ZINC03017642
• VS-13065
• STL417540
• CS-0364619
• SR-01000290015
• 717865-21-9
• AKOS025255939
• SR-01000290015-1

• Inchi： 1S/C16H14ClNO4/c1-21-15-5-3-2-4-13(15)18-16(20)10-22-14-7-6-12(17)8-11(14)9-19/h2-9H,10H2,1H3,(H,18,20)
• InChI Key： DKVIDDFRGSHTDZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OCC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 319.0611356g/mol
• Monoisotopic Mass: 319.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide

Research Briefing on 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide (CAS: 717865-21-9)

2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide (CAS: 717865-21-9) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies exploring its biological activity, mechanism of action, and pharmacological properties. The following briefing provides an overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide, aiming to improve its bioavailability and target specificity. The compound's structure, which includes a formylphenoxy moiety and an acetamide group, suggests potential interactions with various biological targets, including enzymes and receptors. Computational modeling and in vitro assays have been employed to elucidate its binding affinity and selectivity, with promising results indicating its utility as a lead compound for further development.

One of the key areas of investigation has been the compound's potential as an anti-inflammatory agent. Preliminary studies have demonstrated that 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide exhibits inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in cell-based assays. These findings suggest its potential application in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are underway to validate these effects and assess the compound's safety profile.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. Screening assays have revealed that 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide induces apoptosis in certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that this effect may be mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings position the compound as a promising candidate for further investigation in oncology.

The pharmacokinetic profile of 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide has also been a focus of recent research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing critical insights into its potential as a drug candidate. While the compound exhibits moderate oral bioavailability, efforts are being made to optimize its formulation to enhance its therapeutic efficacy. These studies are essential for advancing the compound through the drug development pipeline.

In conclusion, 2-(4-chloro-2-formylphenoxy)-N-(2-methoxyphenyl)acetamide (CAS: 717865-21-9) represents a promising small molecule with diverse therapeutic potential. Its anti-inflammatory and anticancer properties, coupled with ongoing efforts to optimize its pharmacokinetic profile, highlight its relevance in modern drug discovery. Future research should focus on advancing preclinical studies and exploring its potential in combination therapies. This compound exemplifies the intersection of chemical biology and medicinal chemistry, offering new avenues for therapeutic intervention.